Cas no 2171310-23-7 (4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid)

• Product Name: 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• CAS No: 2171310-23-7
• MF: C₃₀H₃₂N₂O₇
• MW: 532.584288597107
• CID: 6089594
• PubChem ID: 165585140
• Update Time: 2025-11-01

4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• EN300-1537055
• 2171310-23-7
• 4-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C30H32N2O7/c1-19(38-17-20-9-3-2-4-10-20)27(28(34)31-16-15-26(33)29(35)36)32-30(37)39-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25-27,33H,15-18H2,1H3,(H,31,34)(H,32,37)(H,35,36)/t19-,26?,27+/m0/s1
• InChI Key： MTPHLKWGKOWLDB-ZXACWCMASA-N
• SMILES： O(C(N[C@@H](C(NCCC(C(=O)O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.22095136g/mol
• Monoisotopic Mass: 532.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid

Introduction to 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic Acid (CAS No. 2171310-23-7)

4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid (CAS No. 2171310-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids with a unique structural configuration that makes it particularly interesting for various applications in drug development and biochemical studies.

The chemical structure of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid features a benzyl ether group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The presence of these functional groups imparts specific properties that are crucial for its potential use in therapeutic and diagnostic applications. The Fmoc group, in particular, is widely used in peptide synthesis to protect the amino group during the assembly of complex peptides.

Recent research has highlighted the potential of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid in the development of novel drugs targeting specific biological pathways. Studies have shown that this compound can effectively modulate protein-protein interactions and enzyme activities, making it a promising candidate for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression.

In addition to its therapeutic potential, 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid has also been explored for its use in diagnostic assays. The unique structural features of this compound allow it to be used as a probe in high-throughput screening methods to identify new drug targets and to monitor the efficacy of existing treatments. This versatility makes it an attractive molecule for both academic and industrial research laboratories.

The synthesis of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale applications.

The stability and solubility properties of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid have also been extensively studied. Research has shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Its solubility can be enhanced by modifying the solvent system or by introducing additional functional groups through chemical derivatization.

In conclusion, 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid (CAS No. 2171310-23-7) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical science. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in the development of innovative treatments and diagnostic tools.